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Compound of Interest

Compound Name: Barium peroxide

Cat. No.: B074537 Get Quote

Barium Peroxide Technical Support Center
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and storage of barium peroxide.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with barium peroxide?

A1: Barium peroxide is a strong oxidizing agent and is toxic.[1] The primary hazards include:

Fire and Explosion: It is not combustible but can enhance the combustion of other

substances.[2] It poses a risk of fire and explosion upon contact with combustible materials,

reducing agents, or acids.[2] Mixtures with finely divided combustible material may be

explosive and can be ignited by friction or moisture.[1]

Toxicity: Barium peroxide is harmful if inhaled or swallowed.[3][4][5] Inhalation of dust can

irritate the respiratory tract, and ingestion may lead to barium poisoning, affecting the

cardiovascular and nervous systems.[1][2]

Skin and Eye Irritation: It can cause skin irritation, redness, pain, and even burns.[2][3] It is

also irritating to the eyes, causing redness and pain.[2][6]

Q2: What personal protective equipment (PPE) is required when handling barium peroxide?
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A2: When handling barium peroxide, it is crucial to use appropriate personal protective

equipment to prevent exposure. This includes:

Eye Protection: Safety goggles or a face shield.[2]

Skin Protection: Protective gloves and clothing are necessary to prevent skin contact.[2][6]

Respiratory Protection: Use a particulate filter respirator adapted to the airborne

concentration of the substance, especially when dust is present.[2] Handling should be done

in a well-ventilated area or under a fume hood.[1][3]

Q3: What materials are incompatible with barium peroxide?

A3: Barium peroxide reacts violently with a variety of substances and should be kept separate

from them. Incompatible materials include:

Combustible materials[4][7]

Reducing agents[2][4]

Acids[1][4]

Organic materials[1][4]

Water and moisture[1]

Powdered metals[8]

Heat, sparks, and open flames[7]

Q4: How should I store barium peroxide?

A4: Barium peroxide should be stored in a cool, dry, and well-ventilated area.[1][4] It should

be kept in a tightly closed and clearly labeled container.[1][7] Store it separated from

combustible substances, reducing agents, acids, and food and feedstuffs.[2] It is recommended

to store it in a fireproof place.[7]

Q5: What should I do in case of a barium peroxide spill?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0381
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0381
https://employees.delta.edu/facilities/_safety-data-sheets/_archive/barium-peroxide-fisher-scientific.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0381
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://www.flinnsci.com/sds_97-barium-peroxide/sds_97/
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.brecklandscientific.co.uk/user/MSDS/S5101841.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-PEROXIDE-CASNO-1304-29-01720-EN.aspx
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0381
https://www.brecklandscientific.co.uk/user/MSDS/S5101841.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://www.brecklandscientific.co.uk/user/MSDS/S5101841.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://www.brecklandscientific.co.uk/user/MSDS/S5101841.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://mubychem.com/bariumperoxide.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-PEROXIDE-CASNO-1304-29-01720-EN.aspx
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://www.brecklandscientific.co.uk/user/MSDS/S5101841.pdf
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=12318
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-PEROXIDE-CASNO-1304-29-01720-EN.aspx
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0381
https://www.lobachemie.com/lab-chemical-msds/MSDS-BARIUM-PEROXIDE-CASNO-1304-29-01720-EN.aspx
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A5: In the event of a spill, evacuate unnecessary personnel from the area.[7] Wear appropriate

PPE, including respiratory protection.[1] Sweep the spilled substance into a covered container

for disposal.[2] Do not use combustible materials like sawdust for absorption.[2] After the

material has been collected, ventilate the area and wash the spill site.[3]

Troubleshooting Guide
Issue Possible Cause Troubleshooting Steps

Unexpected temperature

increase or gas evolution

during a reaction.

Contamination with an

incompatible material (e.g.,

organic solvent, acid).

1. Immediately cease adding

any further reagents. 2. If safe

to do so, cool the reaction

vessel using an ice bath. 3.

Ensure adequate ventilation

and be prepared for potential

fire or gas release. 4. Consult

the Safety Data Sheet (SDS)

for specific reactive hazards.

Barium peroxide appears

discolored or clumpy.

Exposure to moisture or

decomposition over time.

1. Do not use the material as

its reactivity may be altered. 2.

Dispose of the material

according to institutional and

local regulations for hazardous

waste. 3. Review storage

conditions to ensure they are

appropriate (cool, dry, tightly

sealed).

A fire occurs in a location

where barium peroxide is

stored or used.

Contact with combustible

materials or heat source.

1. Evacuate the area and

activate the fire alarm. 2. If the

fire is small and you are

trained to do so, use a dry

chemical or carbon dioxide fire

extinguisher.[7] Do not use a

heavy water stream.[7] 3. Be

aware that barium peroxide

can intensify the fire by

releasing oxygen.[1]
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Quantitative Data Summary
Parameter Value Reference

Occupational Exposure Limit

(TLV-TWA)
0.5 mg/m³ (as Ba) [2]

Melting Point 450 °C [3][6]

Decomposition Temperature 800 °C (loses O₂) [3]

Specific Gravity 4.96 [3]

Experimental Protocol: General Procedure for a
Reaction Involving Barium Peroxide
This protocol outlines a general procedure and should be adapted to the specific requirements

of your experiment. A thorough risk assessment should be conducted before starting any new

procedure.

Preparation:

Conduct a pre-experiment safety review, including consulting the Safety Data Sheet (SDS)

for barium peroxide and all other reagents.

Ensure a clean and dry work area, free of combustible and incompatible materials.

Set up the experiment in a chemical fume hood.

Wear appropriate PPE: safety goggles, lab coat, and chemical-resistant gloves.

Have appropriate fire extinguishing media (e.g., dry chemical extinguisher) and spill

cleanup materials readily available.

Handling and Dispensing:

Use non-sparking tools for handling and transferring barium peroxide.

Weigh the required amount of barium peroxide in a clean, dry container.
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Keep the container of barium peroxide closed when not in use.

Reaction:

If the reaction is exothermic, prepare a cooling bath (e.g., ice-water bath) to control the

temperature.

Add the barium peroxide to the reaction mixture slowly and in small portions to control

the reaction rate.

Continuously monitor the reaction for any signs of an uncontrolled reaction, such as a

rapid temperature increase or gas evolution.

Work-up and Waste Disposal:

After the reaction is complete, quench any unreacted barium peroxide according to

established and validated laboratory procedures.

Dispose of all waste, including empty containers and contaminated materials, as

hazardous waste in accordance with local, state, and federal regulations.

Decontamination:

Clean the work area and any equipment used thoroughly.

Wash hands and any exposed skin with soap and water after completing the experiment.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/product/b074537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Troubleshooting an Unexpected Reaction

Unexpected Reaction Observed
(e.g., heat, gas)

Is the temperature
rapidly increasing?

Cease adding reagents

Yes

Monitor the reaction
from a safe distance

NoApply external cooling
(ice bath)

Is there a fire
or imminent risk?

Evacuate and
alert emergency services

Yes No

Investigate potential
contamination or error

Click to download full resolution via product page

Caption: Troubleshooting workflow for an unexpected reaction involving barium peroxide.
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Barium Peroxide Safe Storage Decision Process

Store Barium Peroxide

Is the storage area
cool, dry, and well-ventilated?

Find a suitable storage area

No

Are incompatible materials
(combustibles, acids, etc.) absent?

Yes

Remove incompatible materials

No

Is the container
tightly sealed and labeled?

Yes

Seal and label the container properly

No

Safe Storage Conditions Met

Yes

Click to download full resolution via product page

Caption: Decision tree for ensuring safe storage of barium peroxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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